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Compound of Interest

Compound Name: CBS-1114 hydrochloride

Cat. No.: B6619486

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the 5-lipoxygenase (5-LOX) inhibitor, CBS-
1114 hydrochloride, with other known inhibitors. The information presented is intended to
assist researchers in making informed decisions for their inflammatory and related disorder
studies.

Introduction to 5-Lipoxygenase Inhibition

The 5-lipoxygenase (5-LOX) pathway is a critical component of the inflammatory cascade,
responsible for the production of leukotrienes, which are potent lipid mediators of inflammation.
Inhibition of 5-LOX is a key therapeutic strategy for a variety of inflammatory diseases. CBS-
1114 hydrochloride is a potent inhibitor of 5-LOX, positioning it as a valuable tool for research
in inflammation and related disorders. This guide provides a comparative analysis of its activity
against other well-characterized 5-LOX inhibitors.

Comparative Analysis of 5-LOX Inhibitors

The following table summarizes the inhibitory activity of CBS-1114 hydrochloride and
selected alternative compounds against 5-lipoxygenase. The half-maximal inhibitory
concentration (IC50) is a standard measure of a compound's potency.
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Compound Target(s) IC50 (5-LOX) Notes

CBs-1114 ELOX Data not available in Described as a potent

hydrochloride public literature inhibitor.
Species-dependent

Zileuton 5-LOX 0.3-2.6 uM variation in IC50

values.[1][2]

Nordihydroguaiaretic

5-LOX, 12-LOX, 15-

~0.2 uM (for 5-LOX)

A non-selective

Acid (NDGA) LOX lipoxygenase inhibitor.
A dual inhibitor of both
) 5-LOX, COX-1, COX- lipoxygenase and
Licofelone 0.18 uM (for 5-LOX)

2

cyclooxygenase

pathways.

Signaling Pathway of 5-Lipoxygenase in

Inflammation

The following diagram illustrates the central role of 5-lipoxygenase in the arachidonic acid

cascade, leading to the production of pro-inflammatory leukotrienes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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